Cas no 2976-13-8 (Isoxazole, 5-(2-furanyl)-3-phenyl-)

• Product Name: Isoxazole, 5-(2-furanyl)-3-phenyl-
• CAS No: 2976-13-8
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 1440215
• Update Time: 2024-08-15

Isoxazole, 5-(2-furanyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(2-furanyl)-3-phenyl-
• 5-(2′-furyl)-3-phenylisoxazole

• Inchi： 1S/C13H9NO2/c1-2-5-10(6-3-1)11-9-13(16-14-11)12-7-4-8-15-12/h1-9H
• InChI Key： IDKANQICSIUQNM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 211.06337

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Melting Point: 79-81 °C
• Boiling Point: 369.8±27.0 °C(Predicted)
• PSA: 39.17
• pka: -2.88±0.50(Predicted)